Cas no 77150-35-7 (8-bromo-3,4-dihydroquinazolin-4-one)

• Product Name: 8-bromo-3,4-dihydroquinazolin-4-one
• CAS No: 77150-35-7
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD10699396
• CID: 547850
• PubChem ID: 135581657
• Update Time: 2025-11-07

8-bromo-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-4(1H)-quinazolinone
• 8-Bromoquinazolin-4(1H)-one
• 4(3H)-Quinazolinone, 8-bromo-
• 8-bromo-1H-quinazolin-4-one
• 8-bromo-4(3H)-Quinazolinone
• 8-bromoquinazolin-4(3H)-one
• 8-bromo-3,4-dihydroquinazolin-4-one
• 8-BROMOQUINAZOLIN-4-OL
• 8-bromo-1,4-dihydroquinazolin-4-one
• 8-Bromo-4(3H)-quinazolinone,
• YMPLBWWSJVLODH-UHFFFAOYSA-N
• VZ31003
• NE36595
• RP
• FT-0646536
• MB08801
• EN300-43497
• AKOS024254522
• 8-BROMO-3H-QUINAZOLIN-4-ONE
• AB00999428-01
• A865351
• FS-2807
• AM804345
• MFCD10699396
• MFCD09954862
• CS-0019310
• AKOS015834738
• J-519388
• SCHEMBL12042120
• 2-(Trifluoromethyl) phenyl acetonitrile
• BP-10556
• 77150-35-7
• Z440678062
• SCHEMBL2158991
• DTXSID40506233
• SY027346
• DS-0410
• DB-075240

• MDL： MFCD10699396
• Inchi： 1S/C8H5BrN2O/c9-6-3-1-2-5-7(6)10-4-11-8(5)12/h1-4H,(H,10,11,12)
• InChI Key： YMPLBWWSJVLODH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NC=NC=21)=O

Computed Properties

• Exact Mass: 223.95900
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.4

Experimental Properties

• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 382.4°C at 760 mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.732
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• PSA: 45.75000
• LogP: 1.68560

8-bromo-3,4-dihydroquinazolin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 8-bromo-3,4-dihydroquinazolin-4-one

Market Research and Analysis of 8-Bromo-3,4-Dihydroquinazolin-4-One (CAS No. 77150-35-7)

8-Bromo-3,4-dihydroquinazolin-4-one, identified by the CAS number 77150-35-7, is a significant compound in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug development, particularly in the areas of oncology and neurodegenerative diseases. Recent studies have highlighted its role as a promising lead compound for the design of novel therapeutic agents.

The global market for such specialized chemical compounds is driven by the increasing demand for innovative drugs and the need for efficient research tools. The compound 8-bromo-3,4-dihydroquinazolin-4-one is widely used in academic research settings as well as in preclinical studies to evaluate its pharmacological properties. Its unique chemical structure allows for diverse functionalization, making it a versatile building block in medicinal chemistry.

From a market perspective, the demand for this compound is influenced by several factors, including the growth of the pharmaceutical industry, advancements in biotechnology, and the rising investment in R&D activities. Key regions contributing to the market include North America, Europe, and Asia-Pacific, with emerging markets showing significant potential due to increasing healthcare expenditure and improving infrastructure.

Suppliers of this compound are primarily located in regions with established chemical manufacturing capabilities. These suppliers cater to both academic institutions and pharmaceutical companies, offering varying quantities and purities to meet specific research requirements. The competitive landscape is characterized by a mix of large multinational corporations and specialized chemical manufacturers.

In terms of procurement trends, there is a growing preference for high-quality products that comply with stringent regulatory standards. Customers are increasingly seeking suppliers who can provide consistent quality assurance and timely delivery. Additionally, there is a notable shift toward sustainable practices in chemical synthesis, which may influence future procurement decisions.

The future outlook for 8-bromo-3,4-dihydroquinazolin-4-one appears promising, driven by ongoing research into its therapeutic potential and its role as a key intermediate in drug discovery pipelines. As the industry continues to evolve, collaborations between academia and industry are expected to play a crucial role in accelerating the translation of research findings into marketable products.